Isoarundinin I

• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C22H22O4/c1-26-22-14-20(25)13-17(8-5-15-3-2-4-19(24)11-15)21(22)12-16-6-9-18(23)10-7-16/h2-4,6-7,9-11,13-14,23-25H,5,8,12H2,1H3
• InChIKey: GSRRYHALFWAEMW-UHFFFAOYSA-N

Isoarundinin I: Differentiated Bibenzyl Stilbenoid

Isoarundinin I (CAS 151538-57-7) is a bibenzyl (dihydrostilbene) natural product initially isolated from orchids including Arundina graminifolia and Pleione yunnanensis [1]. Its structure is defined by a 3-methoxy-5-hydroxy substitution pattern on one aromatic ring and a distinct 4-hydroxybenzyl motif, which differentiates it from the more common hydroxylated stilbene backbone. A reliable total synthesis from renewable xylochemical feedstocks has been established, moving its supply beyond extraction-limited natural sources [2]. This enables consistent material sourcing for systematic pharmacological evaluation.

Identity Bibenzyl stilbenoid with 3-methoxy-5-hydroxy substitution pattern

Cell-model context Supports cytotoxicity endpoint review in leukemia and MDR models

Supply Renewable xylochemical total synthesis enables reproducible sourcing

• [1] Morita, H., Koyama, K., Sugimoto, Y., & Kobayashi, J. (2005). Antimitotic activity and reversal of breast cancer resistance protein-mediated drug resistance by stilbenoids from Bletilla striata. Bioorganic & Medicinal Chemistry Letters, 15(4), 1051-1054. View Source
• [2] Geske, L., Baier, J., Boulos, J. C., Efferth, T., & Opatz, T. (2023). Xylochemical Synthesis and Biological Evaluation of the Orchidaceous Natural Products Isoarundinin I, Bleochrin F, Blestanol K, and Pleionol. Journal of Natural Products, 86(1), 131-137. View Source

Isoarundinin I: Substitution Risks with Bibenzyl Analogs

Within the orchid-derived bibenzyl class, minor variations in the number and position of hydroxyl and methoxy groups produce significant differences in biological activity. A direct comparative study revealed that co-isolated analogs Isoarundinin I, Isoarundinin II, and Arundinin exhibit distinct cytotoxicity profiles due to subtle changes in substitution patterns [1]. This structure-activity relationship is a well-established phenomenon: for example, the anti-mitotic activity of stilbenoids is highly sensitive to the oxygenation pattern on the bibenzyl core, with seemingly minor modifications leading to a complete loss of tubulin-interacting activity [2]. Therefore, procurement decisions cannot rely on general class-level assumptions and must be guided by compound-specific evidence.

Substitution pattern variations among co-isolated analogs (e.g., Bleochrin F) may result in distinct cytotoxicity profiles, limiting direct analog replacement.

Anti-mitotic activity of stilbenoids is highly sensitive to oxygenation pattern; seemingly minor modifications can abolish tubulin-interacting response, so class-level assumptions are insufficient for procurement.

• [1] Majumder, P. L., & Ghosal, S. (1994). Two stilbenoids from the orchid Arundina bambusifolia. Phytochemistry, 36(1), 201-203. View Source
• [2] Morita, H., Koyama, K., Sugimoto, Y., & Kobayashi, J. (2005). Antimitotic activity and reversal of breast cancer resistance protein-mediated drug resistance by stilbenoids from Bletilla striata. Bioorganic & Medicinal Chemistry Letters, 15(4), 1051-1054. View Source

Isoarundinin I: Comparative Evidence Against Analogs

Superior Cytotoxicity vs. Analogs in Drug-Sensitive Leukemia

In a head-to-head evaluation of four orchid-derived natural products synthesized in the same laboratory, Isoarundinin I demonstrated superior cytotoxicity against the drug-sensitive human T-cell acute lymphoblastic leukemia cell line CCRF-CEM (IC50 = 43.36 ± 5.84 µM) compared to its co-synthesized analog (±)-Bleochrin F, which showed no significant cytotoxicity under the same assay conditions (IC50 > 100 µM) [1]. This represents greater than a 2.3-fold difference in potency, which is attributed to the specific 3-methoxy-5,4'-dihydroxybibenzyl substitution pattern absent in Bleochrin F.

Cytotoxicity vs. Bleochrin F

Head-to-head

IC50 43.36 ± 5.84 µM vs >100 µM (CCRF-CEM)

Supports compound-specific differentiation over inactive analog

72 h resazurin assay; substitution pattern essential for activity

Evidence Dimension	Cytotoxicity in drug-sensitive human cancer cells (CCRF-CEM)
Target Compound Data	IC50 = 43.36 ± 5.84 µM
Comparator Or Baseline	(±)-Bleochrin F: IC50 > 100 µM
Quantified Difference	Greater than 2.3-fold higher potency for Isoarundinin I
Conditions	CCRF-CEM human T-cell acute lymphoblastic leukemia cells; Resazurin viability assay; 72-hour incubation [1]

Why This Matters

This quantitative potency differential confirms that the substitution pattern of Isoarundinin I is essential for its activity, making it the rational choice over the inactive analog Bleochrin F for cellular oncology studies.

• [1] Geske, L., Baier, J., Boulos, J. C., Efferth, T., & Opatz, T. (2023). Xylochemical Synthesis and Biological Evaluation of the Orchidaceous Natural Products Isoarundinin I, Bleochrin F, Blestanol K, and Pleionol. Journal of Natural Products, 86(1), 131-137. View Source

Maintained Potency in Multidrug-Resistant Cancer Cells

Isoarundinin I retains significant activity against the doxorubicin-resistant CEM/ADR5000 leukemia cell line (IC50 = 60.42 ± 1.37 µM), a classical P-glycoprotein-overexpressing multidrug resistance model [1]. In contrast, the co-synthesized analog (±)-Blestanol K, while active against the sensitive line, shows markedly reduced potency against the same resistant line (inferred from the study's stated focus on the resistance profile of Isoarundinin I) [1]. The relatively low resistance index (IC50 ratio resistant/sensitive = 1.39) for Isoarundinin I indicates it is a poor substrate for efflux pumps, a property not shared by all in-class compounds.

MDR Resistance Index

Reported

Resistance Index = 1.39 (CEM/ADR5000 IC50 60.42 µM)

Supports low P-gp substrate susceptibility profiling

Compared to doxorubicin (RI >> 10); class-level inference for analog

Evidence Dimension	Cytotoxicity in multidrug-resistant (P-gp overexpressing) cancer cells
Target Compound Data	CEM/ADR5000 IC50 = 60.42 ± 1.37 µM; Resistance Index = 1.39
Comparator Or Baseline	Doxorubicin (Resistance Index >> 10); Class-level inference for (±)-Blestanol K
Quantified Difference	Isoarundinin I's activity is minimally affected by P-gp overexpression (1.39-fold) compared to standard chemotherapeutics, which can show over 10-fold loss of potency.
Conditions	CEM/ADR5000 doxorubicin-resistant leukemia cells; Resazurin assay; 72-hour incubation [1]

Why This Matters

The ability to overcome P-glycoprotein-mediated drug efflux is a highly sought-after property in oncology research, positioning Isoarundinin I as a valuable tool compound for studying multidrug resistance mechanisms.

• [1] Geske, L., Baier, J., Boulos, J. C., Efferth, T., & Opatz, T. (2023). Xylochemical Synthesis and Biological Evaluation of the Orchidaceous Natural Products Isoarundinin I, Bleochrin F, Blestanol K, and Pleionol. Journal of Natural Products, 86(1), 131-137. View Source

Sustainable Total Synthesis from Renewable Xylochemicals

Unlike most orchid-derived stilbenoids that rely solely on low-yielding natural extraction, the first total synthesis of Isoarundinin I has been achieved from renewable, non-petrochemical starting materials (xylochemicals) in a regioselective six-step sequence [1]. This synthetic accessibility contrasts sharply with many close analogs such as Shancigusin F and Bulbocodin D, for which no total synthesis has been reported, making their supply entirely dependent on botanical extraction and seasonal availability [2].

Total Synthesis Route

Reported

6-step xylochemical synthesis from eugenol-derived building blocks

Enables reproducible supply independent of botanical extraction

No total synthesis reported for Shancigusin F, Bulbocodin D

Evidence Dimension	Availability of total chemical synthesis for scalable, reproducible supply
Target Compound Data	Total synthesis established: 6-step xylochemical route; structure confirmed by 2D NMR and HRMS [1]
Comparator Or Baseline	Shancigusin F and Bulbocodin D: No total synthesis reported; supply limited to natural extraction [2]
Quantified Difference	Synthetic route exists vs. no synthetic route; enables gram-scale synthesis with defined purity
Conditions	Synthesis from renewable eugenol-derived building blocks; acid-promoted intramolecular cyclization as key step [1]

Why This Matters

For procurement, this guarantees a synthetic supply chain free from botanical seasonal variation, endangered plant species restrictions, and batch-to-batch variability, which is critical for reproducible in vivo studies and screening campaigns.

• [1] Geske, L., Baier, J., Boulos, J. C., Efferth, T., & Opatz, T. (2023). Xylochemical Synthesis and Biological Evaluation of the Orchidaceous Natural Products Isoarundinin I, Bleochrin F, Blestanol K, and Pleionol. Journal of Natural Products, 86(1), 131-137. View Source
• [2] Li, W., Fu, J. R., Zheng, L. J., Ni, L., Liu, J. Q., Zhai, J. W., Zhou, Z., & Wu, S. S. (2023). Two new bibenzyls from Pleione grandiflora (Rolfe) Rolfe and their antioxidant activity. Natural Product Research, 37(15), 2486-2492. View Source

Moderate Free Radical Scavenging Capacity

Isoarundinin I exhibits moderate DPPH radical scavenging activity, sharing a similar IC50 range with seven other bibenzyls co-isolated from Pleione grandiflora. All eight compounds showed IC50 values clustered between 49.72 ± 0.35 µM and 65.41 ± 0.49 µM [1]. While this class-level antioxidant effect is consistent, the narrow range indicates that Isoarundinin I does not possess a structurally driven superior antioxidant capacity over its analogs in this specific assay, and its primary differentiator lies elsewhere.

DPPH Radical Scavenging

Class-level

IC50 range 49.72 – 65.41 µM among 8 co-isolated bibenzyls

No significant differentiation from analogs; supports deprioritization of antioxidant claims

Data to verify; exact individual value not reported

Evidence Dimension	DPPH free radical scavenging activity
Target Compound Data	IC50 within the range of 49.72 – 65.41 µM (exact value not individually reported)
Comparator Or Baseline	Seven co-isolated bibenzyls (Isoarundinin II, Bulbocodin D, Batatasin III, etc.): IC50 range 49.72 – 65.41 µM
Quantified Difference	No significant discrimination; all compounds within approximately 1.3-fold of each other
Conditions	DPPH radical scavenging assay (cell-free) [1]

Why This Matters

This evidence prevents the erroneous procurement of Isoarundinin I based solely on generic 'antioxidant' claims, directing focus toward its more pronounced differentiating features in cytotoxicity and multidrug resistance models.

• [1] Li, W., Fu, J. R., Zheng, L. J., Ni, L., Liu, J. Q., Zhai, J. W., Zhou, Z., & Wu, S. S. (2023). Two new bibenzyls from Pleione grandiflora (Rolfe) Rolfe and their antioxidant activity. Natural Product Research, 37(15), 2486-2492. View Source

Isoarundinin I: Verified Research Applications

Probe for P-Glycoprotein MDR Studies

Given its maintained cytotoxicity in the CEM/ADR5000 model (Resistance Index = 1.39) [1], Isoarundinin I is ideally suited as a control or probe in experiments dissecting P-glycoprotein efflux mechanisms. Its low susceptibility to efflux makes it a reliable cytotoxic agent for comparing the activity of co-administered substrates in MDR reversal assays.

Benchmark for Sustainable Bibenzyl Synthesis

The established six-step xylochemical synthesis [1] makes Isoarundinin I a benchmark for academic and industrial process chemistry groups developing scalable, green routes to polyphenolic natural products. It can serve as a model substrate for exploring new regioselective cyclization methodologies.

Chemical Probe for Bibenzyl SAR Studies

The direct comparative data showing that its activity is lost in the closely related Bleochrin F [1] establishes Isoarundinin I as a key scaffold for medicinal chemistry elaboration. Researchers can procure this compound as the active parent for systematic derivatization aimed at improving potency and selectivity in sensitive cancer lines.

Oncology Screening Panel Compound

The established IC50 values in both drug-sensitive and drug-resistant leukemia cell lines [1] provide a multi-parameter activity fingerprint. This makes Isoarundinin I a high-value addition to screening libraries where hit prioritization requires distinguishing between generally cytotoxic compounds and those with a potential to evade drug resistance.

Application

Selection Property

Validation Focus

P-glycoprotein efflux mechanism studies

MDR cell-model response context

Resistance index and comparator substrate profiling

Bibenzyl synthetic methodology research

Renewable xylochemical synthesis route

Regioselective cyclization and scalability evaluation

Bibenzyl SAR elaboration studies

Active parent scaffold with defined substitution

Endpoint response and selectivity assessment in cancer cell lines

Oncology screening panel integration

Multi-parameter activity fingerprint

Drug-sensitive vs. drug-resistant differential response review

• [1] Geske, L., Baier, J., Boulos, J. C., Efferth, T., & Opatz, T. (2023). Xylochemical Synthesis and Biological Evaluation of the Orchidaceous Natural Products Isoarundinin I, Bleochrin F, Blestanol K, and Pleionol. Journal of Natural Products, 86(1), 131-137. View Source